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Compound of Interest

Compound Name: Palavit G

Cat. No.: B1176635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the suitability of Palavit G, a methyl methacrylate-based acrylic

resin, for the embedding of undecalcified bone specimens for histological analysis. A thorough

review of scientific literature and technical documentation reveals no direct evidence or

established protocols for the use of Palavit G for this specific application. Its primary intended

use is in dental technology for the creation of casting models.[1][2][3]

However, given that Palavit G is a methyl methacrylate (MMA) based resin, this guide will

provide a comprehensive overview of the well-established principles and protocols for

embedding undecalcified bone using MMA and other commercially available acrylic resins,

such as the Technovit® series. This will allow researchers to understand the critical parameters

and make an informed assessment of Palavit G's potential suitability based on its known

properties.

Properties of Palavit G
Palavit G is a self-curing, two-component modeling acrylic, consisting of a powder (polymer)

and a liquid (monomer).[1] Key properties derived from available documentation are

summarized below.

Table 1: Physical and Chemical Properties of Palavit G
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Property Value Source

Composition
Methyl methacrylate-based

cold-curing polymer
[3]

Form Powder and Liquid [1]

Curing Time

Approximately 10 minutes

(dependent on working method

and ambient temperature)

[3]

Density 1.2 g/cm³ [3]

Key Feature Burns without residue [1][3]

Application
Modeling in cast crowns and

bridges
[3]

Note: The property of burning without residue is highly advantageous for dental casting

procedures but is not a primary requirement for histological embedding. For histological

purposes, properties such as hardness, sectioning quality, and transparency are paramount.

Standard Protocol for Undecalcified Bone
Embedding using Methyl Methacrylate (MMA)
The following is a generalized protocol for the embedding of undecalcified bone specimens

using MMA-based resins. This protocol is based on established methods in the field and serves

as a reference for best practices.[4][5]

Experimental Workflow for Undecalcified Bone Embedding
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Fixation

Dehydration

 10% Neutral Buffered Formalin 
 24-48 hours 

Defatting (Optional)

 Graded Ethanol Series 
 (70% to 100%) 

Infiltration

 Xylene or Acetone 

Embedding & Polymerization

 MMA Monomer Solutions 
 (Increasing Concentrations) 

Sectioning

 Cold Polymerization 
 (e.g., at 4°C or -20°C) 

Staining & Analysis

 Microtome or Grinding System 
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Is the primary goal histomorphometry?

Is immunohistochemistry required?

Yes

Is Palavit G the only available resin?

No

Standard MMA or Technovit® is suitable.

No

Technovit® 9100 New is recommended.

Yes

Consider exothermic reaction and potential for poor sectioning quality.

Yes

Proceed with caution and extensive validation.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1176635#is-palavit-g-suitable-for-embedding-
undecalcified-bone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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